

Pyrazole-Based Compounds: A Technical Guide to Unlocking Novel Therapeutic Targets

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *5-Amino-1-ethyl-3-methyl-1H-pyrazole-4-carbonitrile*

CAS No.: 102997-29-5

Cat. No.: B033678

[Get Quote](#)

Abstract

The pyrazole scaffold, a five-membered aromatic heterocycle, stands as a cornerstone in modern medicinal chemistry. Its remarkable versatility and "privileged" structural status have led to the development of numerous clinically successful drugs. This in-depth technical guide provides a comprehensive exploration of the key therapeutic targets for pyrazole-based compounds, with a particular focus on their applications in oncology, inflammation, and infectious diseases. We will delve into the molecular mechanisms of action, structure-activity relationships, and the critical experimental methodologies used to identify and validate these interactions. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the vast potential of the pyrazole core in their therapeutic programs.

The Pyrazole Scaffold: A Privileged Framework in Drug Discovery

The pyrazole ring system, characterized by two adjacent nitrogen atoms within a five-membered aromatic ring, possesses a unique combination of physicochemical properties that make it an ideal building block for drug design.^[1] Its ability to act as both a hydrogen bond donor and acceptor, coupled with its metabolic stability and synthetic tractability, has cemented its role as a "privileged scaffold" in medicinal chemistry.^[2] This versatility allows for the fine-tuning of steric and electronic properties, enabling the design of potent and selective inhibitors for a wide array of biological targets.

A significant number of FDA-approved drugs incorporate the pyrazole moiety, highlighting its therapeutic importance. Notable examples include the anti-inflammatory drug celecoxib, the multi-kinase inhibitor crizotinib for cancer treatment, and the anxiolytic agent CDPPB.^[1] The continued exploration of pyrazole chemistry promises to unveil a new generation of therapeutics with enhanced efficacy and safety profiles.

Key Therapeutic Target Classes for Pyrazole-Based Compounds

The broad biological activity of pyrazole derivatives stems from their ability to interact with a diverse range of protein targets. This section will explore the major classes of therapeutic targets for which pyrazole-based inhibitors have been successfully developed.

Protein Kinases: The Central Hub of Cellular Signaling

Protein kinases, enzymes that catalyze the phosphorylation of proteins, are critical regulators of virtually all cellular processes, including growth, proliferation, differentiation, and apoptosis.^[3] Dysregulation of kinase activity is a hallmark of many diseases, particularly cancer, making them a prime target for therapeutic intervention. The pyrazole scaffold has proven to be exceptionally effective in the design of potent and selective kinase inhibitors.^{[2][4]}

2.1.1. Receptor Tyrosine Kinases (RTKs)

RTKs, such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR), are key drivers of tumor growth, angiogenesis, and metastasis. Pyrazole-containing compounds have been successfully developed to target these receptors. For instance, pyrazole derivatives have demonstrated potent inhibitory activity against VEGFR-2, a key mediator of angiogenesis.^[2]


2.1.2. Non-Receptor Tyrosine Kinases

This class includes kinases like the Janus kinases (JAKs) and the Abelson murine leukemia viral oncogene homolog 1 (Abl). The JAK-STAT signaling pathway is crucial for immune responses and cell growth, and its aberrant activation is implicated in various cancers and inflammatory diseases.[2] Pyrazole-based inhibitors have shown potent, nanomolar inhibition of JAK1, JAK2, and JAK3.[2][5] Similarly, pyrazole-containing compounds like asciminib are effective allosteric inhibitors of the Bcr-Abl kinase, a key target in chronic myeloid leukemia (CML).[3]

2.1.3. Serine/Threonine Kinases

The PI3K/Akt/mTOR and MAPK signaling pathways are central to cell survival and proliferation and are frequently hyperactivated in cancer.[1][6] Pyrazole derivatives have been designed to inhibit key kinases within these pathways, including Akt, mTOR, and p38 MAPK.[1][7] Furthermore, pyrazoles have been identified as potent inhibitors of Cyclin-Dependent Kinases (CDKs), which are essential for cell cycle progression, and Aurora kinases, which are involved in mitosis.[2]

Below is a diagram illustrating the inhibition of the PI3K/Akt/mTOR signaling pathway by a hypothetical pyrazole-based inhibitor.



[Click to download full resolution via product page](#)

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by a pyrazole-based inhibitor.

Enzymes in Inflammation

Chronic inflammation is a key factor in the pathogenesis of numerous diseases, including arthritis, cardiovascular disease, and cancer. Pyrazole-based compounds have a long history as anti-inflammatory agents, primarily through their inhibition of cyclooxygenase (COX) enzymes.

2.2.1. Cyclooxygenases (COX-1 and COX-2)

COX enzymes are responsible for the synthesis of prostaglandins, which are key mediators of inflammation and pain. While COX-1 is constitutively expressed and plays a role in physiological functions, COX-2 is induced during inflammation. The selective inhibition of COX-2 is a major goal in the development of anti-inflammatory drugs to minimize gastrointestinal side effects associated with non-selective NSAIDs. The diaryl-substituted pyrazole scaffold is a well-established pharmacophore for selective COX-2 inhibition, as exemplified by celecoxib. The structure-activity relationship (SAR) studies of pyrazole-based COX-2 inhibitors have revealed that a sulfonamide or methylsulfonyl group on one of the phenyl rings is crucial for selectivity.[\[8\]](#)[\[9\]](#)

Tubulin: A Target for Cytoskeletal Disruption

Microtubules, dynamic polymers of α - and β -tubulin, are essential components of the cytoskeleton involved in cell division, intracellular transport, and cell shape maintenance.[\[10\]](#) Disruption of tubulin polymerization is a validated strategy in cancer chemotherapy. Several pyrazole derivatives have been identified as potent inhibitors of tubulin polymerization, often by binding to the colchicine-binding site.[\[4\]](#)[\[10\]](#)[\[11\]](#) These compounds induce cell cycle arrest in the G2/M phase and trigger apoptosis in cancer cells.[\[11\]](#) SAR studies have shown that the substitution pattern on the pyrazole and its appended aryl rings significantly influences the tubulin polymerization inhibitory activity.[\[4\]](#)[\[12\]](#)

Microbial Enzymes: Combating Infectious Diseases

The rise of antibiotic resistance necessitates the discovery of novel antimicrobial agents with new mechanisms of action. Pyrazole derivatives have emerged as promising candidates in this area.

2.4.1. DNA Gyrase and Topoisomerase IV

These essential bacterial enzymes are responsible for managing DNA topology during replication and transcription. Their inhibition leads to bacterial cell death. Fluoroquinolone antibiotics are a well-known class of DNA gyrase and topoisomerase IV inhibitors. Recent studies have identified pyrazole-based compounds that also target these enzymes, offering a potential new avenue for antibacterial drug development.

Data Presentation: Quantitative Analysis of Pyrazole-Target Interactions

The potency and selectivity of pyrazole-based inhibitors are quantified through various in vitro assays. The following tables summarize key quantitative data for representative pyrazole derivatives against their respective targets.

Table 1: Kinase Inhibition Data for Representative Pyrazole Compounds

Compound ID	Target Kinase	IC50 (nM)	Kd (nM)	Ki (nM)	Reference
3f	JAK1	3.4	-	-	[2] [5]
JAK2	2.2	-	-	[2] [5]	
JAK3	3.5	-	-	[2] [5]	
Asciminib	Bcr-Abl	0.5	0.5-0.8	-	[3]
BIRB 796	p38 MAPK	-	-	-	[7]

Table 2: Anti-inflammatory and Anti-proliferative Activity of Pyrazole Derivatives

Compound ID	Target	IC50 (μM)	Cell Line	Activity	Reference
Celecoxib	COX-2	0.045	-	Anti-inflammatory	[13]
Compound 5b	Tubulin Polymerization	7.30	K562, A549	Anti-proliferative	[11]
Compound 15	Tubulin Polymerization	0.35	MCF7, PC3, A549	Anti-proliferative	[10]

Experimental Protocols: Methodologies for Target Validation and Compound Characterization

The identification and validation of therapeutic targets for pyrazole-based compounds rely on a suite of robust experimental techniques. This section provides detailed, step-by-step methodologies for key assays.

In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

This assay quantifies the activity of a kinase by measuring the amount of ADP produced in the phosphorylation reaction.

Protocol:

- **Reaction Setup:** In a 384-well plate, combine the kinase, substrate (protein or peptide), and the pyrazole compound at various concentrations in a suitable kinase buffer containing ATP and MgCl₂.
- **Incubation:** Incubate the reaction mixture at 30°C for a specified time (e.g., 30-60 minutes) to allow the kinase reaction to proceed.
- **ADP-Glo™ Reagent Addition:** Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

- **Kinase Detection Reagent Addition:** Add Kinase Detection Reagent to convert the generated ADP to ATP, which is then used in a luciferase/luciferin reaction to produce light. Incubate at room temperature for 30-60 minutes.
- **Luminescence Measurement:** Measure the luminescence using a plate reader. The light signal is proportional to the amount of ADP produced and inversely proportional to the kinase inhibition by the pyrazole compound.
- **Data Analysis:** Calculate the percent inhibition for each compound concentration and determine the IC_{50} value by fitting the data to a dose-response curve.

COX-2 Inhibition Assay

This assay measures the ability of a compound to inhibit the peroxidase activity of the COX-2 enzyme.

Protocol:

- **Assay Mixture Preparation:** In a suitable buffer (e.g., Tris-HCl), prepare an assay mixture containing hematin, EDTA, and the COX-2 enzyme.
- **Compound Incubation:** Add the pyrazole compound at various concentrations to the assay mixture and pre-incubate at 25°C for 1 minute.
- **Reaction Initiation:** Initiate the reaction by adding arachidonic acid (the substrate) and N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), a chromogenic co-substrate.
- **Absorbance Measurement:** Immediately measure the increase in absorbance at 603 nm over a short period (e.g., 25 seconds). The rate of TMPD oxidation is proportional to the COX-2 activity.
- **Data Analysis:** Calculate the percent inhibition for each compound concentration and determine the IC_{50} value.

Tubulin Polymerization Assay

This assay monitors the assembly of microtubules from purified tubulin in the presence or absence of an inhibitor.

Protocol:

- **Tubulin Preparation:** Reconstitute lyophilized tubulin protein in a general tubulin buffer containing GTP.
- **Reaction Setup:** In a 96-well plate pre-warmed to 37°C, add the pyrazole compound at various concentrations.
- **Reaction Initiation:** Rapidly add the tubulin solution to the wells to initiate polymerization.
- **Turbidity Measurement:** Monitor the increase in absorbance at 340 nm over time (e.g., 60 minutes) at 37°C using a spectrophotometer. The increase in absorbance is due to light scattering by the forming microtubules.
- **Data Analysis:** Plot the absorbance versus time to generate polymerization curves. The inhibitory effect of the pyrazole compound can be quantified by comparing the rate and extent of polymerization to a control without the inhibitor. The IC₅₀ value can be determined from dose-response curves.

DNA Gyrase Supercoiling Inhibition Assay

This assay assesses the ability of a compound to inhibit the supercoiling of relaxed plasmid DNA by DNA gyrase.

Protocol:


- **Reaction Mixture:** Prepare a reaction mixture containing relaxed plasmid DNA (e.g., pBR322), ATP, and a suitable assay buffer.
- **Compound Addition:** Add the pyrazole compound at various concentrations to the reaction mixture.
- **Enzyme Addition:** Initiate the reaction by adding DNA gyrase.
- **Incubation:** Incubate the reaction at 37°C for a specified time (e.g., 30-60 minutes).
- **Reaction Termination and Analysis:** Stop the reaction and separate the supercoiled and relaxed DNA forms by agarose gel electrophoresis.

- **Visualization and Quantification:** Stain the gel with a DNA-intercalating dye (e.g., ethidium bromide) and visualize the DNA bands under UV light. The inhibition of supercoiling is observed as a decrease in the amount of the supercoiled DNA band and an increase in the relaxed DNA band. The IC_{50} can be determined by quantifying the band intensities.

Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR is a powerful label-free technique to measure the real-time binding kinetics (association and dissociation rates) and affinity of small molecules to their protein targets.

Workflow:



[Click to download full resolution via product page](#)

Caption: A generalized workflow for Surface Plasmon Resonance (SPR) analysis.

Protocol Outline:

- **Target Immobilization:** The target protein is immobilized onto the surface of a sensor chip.
- **Analyte Injection:** The pyrazole compound (analyte) is flowed over the sensor surface at various concentrations.
- **Signal Detection:** The binding of the analyte to the immobilized ligand is detected in real-time as a change in the SPR signal, generating a sensorgram.
- **Data Analysis:** The association rate constant (k_a), dissociation rate constant (k_e), and the equilibrium dissociation constant (K_e) are determined by fitting the sensorgram data to a suitable binding model.^{[1][14]}

Western Blotting for Cellular Target Modulation

Western blotting is used to detect and quantify the levels of specific proteins in cell lysates, providing insights into how a pyrazole compound modulates its target and downstream signaling pathways in a cellular context.

Protocol Outline:

- **Cell Treatment and Lysis:** Treat cells with the pyrazole compound, then lyse the cells to extract proteins.
- **Protein Quantification:** Determine the protein concentration in the lysates.
- **SDS-PAGE:** Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.
- **Protein Transfer:** Transfer the separated proteins from the gel to a membrane (e.g., nitrocellulose or PVDF).
- **Blocking:** Block the membrane to prevent non-specific antibody binding.
- **Primary Antibody Incubation:** Incubate the membrane with a primary antibody specific to the target protein or a phosphorylated form of the protein.
- **Secondary Antibody Incubation:** Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that binds to the primary antibody.
- **Detection:** Add a chemiluminescent substrate that reacts with HRP to produce light, which is then detected on X-ray film or with a digital imager.
- **Analysis:** Quantify the band intensities to determine the relative protein levels.

Conclusion and Future Directions

The pyrazole scaffold continues to be a remarkably fruitful starting point for the discovery of novel therapeutics. Its inherent drug-like properties and synthetic accessibility have enabled the development of inhibitors for a wide range of clinically relevant targets. The ongoing exploration of novel pyrazole derivatives, coupled with advanced screening methodologies and

a deeper understanding of disease biology, will undoubtedly lead to the identification of new therapeutic targets and the development of next-generation medicines with improved efficacy and safety. The integration of computational modeling, structural biology, and robust biochemical and cellular assays will be paramount in accelerating the translation of these promising compounds from the laboratory to the clinic.

References

- Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. ACS Medicinal Chemistry Letters. [[Link](#)][2][5]
- Schematic diagram of PI3K/Akt/mTOR signaling pathway and relevant PI3K inhibitors. ResearchGate. [[Link](#)]
- Schematic diagram illustrating the PI3K/AKT/PTEN/mTOR signaling pathway... ResearchGate. [[Link](#)]
- Thermodynamic characterization of pyrazole and azaindole derivatives binding to p38 mitogen-activated protein kinase using Biacore T100 technology and van't Hoff analysis. PubMed. [[Link](#)][1][15]
- Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. PMC. [[Link](#)][2]
- Thermodynamic characterization of pyrazole and azaindole derivatives binding to p38 mitogen-activated protein kinase using Biacore T100 technology and van't Hoff analysis. ResearchGate. [[Link](#)][14]
- PI3K/AKT/mTOR Signaling Pathway Illustration Agent. SciSpace. [[Link](#)]
- Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues. PMC. [[Link](#)][8]
- Synthesis and structure-activity relationship studies of urea-containing pyrazoles as dual inhibitors of cyclooxygenase-2 and soluble epoxide hydrolase. PubMed. [[Link](#)][9]

- Pyrazole urea-based inhibitors of p38 MAP kinase: from lead compound to clinical candidate. PubMed. [[Link](#)][7]
- MAP kinase activation. (a) LPS plus pyrazole treatment activates JNK... ResearchGate. [[Link](#)]
- Use of Inhibitors in the Study of MAP Kinases. PMC. [[Link](#)]
- Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. ACS Publications. [[Link](#)]
- A schematic diagram of the PI3K/AKT/mTOR pathway. AKT, or alternatively... ResearchGate. [[Link](#)]
- Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. ACS Omega. [[Link](#)]
- Structures of compounds having COX-2 or 5-LOX inhibitory activities. ResearchGate. [[Link](#)][13]
- Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate. Liang Tong Lab at Columbia University. [[Link](#)]
- Design and Synthesis of pyrazole/isoxazole Linked Arylcinnamides as Tubulin Polymerization Inhibitors and Potential Antiproliferative Agents. PubMed. [[Link](#)][12]
- PI3K/AKT/mTOR pathway. Wikipedia. [[Link](#)]
- Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. MDPI. [[Link](#)][11]
- Structure of selective COX-2 inhibitors and novel pyrazoline-based... ResearchGate. [[Link](#)]
- Design, Synthesis, Molecular Docking, and Biological Evaluation of Pyrazole Hybrid Chalcone Conjugates as Potential Anticancer Agents and Tubulin Polymerization Inhibitors. PMC. [[Link](#)][4]

- Synthesis, DFT analysis, and molecular docking of pyrazole derivatives as targeted inhibitors of PI3K/AKT and JAK/STAT pathways in lung cancer cells. R Discovery. [\[Link\]](#)
- Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate. ACS Publications. [\[Link\]](#)
- Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. MDPI. [\[Link\]](#)^[10]
- Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. PMC. [\[Link\]](#)^[3]
- A review of recent advances in anticancer activity and SAR of pyrazole derivatives. PubMed. [\[Link\]](#)
- Quantitative and Qualitative Analysis of the Anti-Proliferative Potential of the Pyrazole Scaffold in the Design of Anticancer Agents. PubMed Central. [\[Link\]](#)
- Kinetics of pyrazole inhibition. Competitive inhibition plot for... ResearchGate. [\[Link\]](#)
- X-ray Single Crystal Structure, DFT Calculations and Biological Activity of 2-(3-Methyl-5-(pyridin-2'-yl)-1H-pyrazol-1-yl) Ethanol. PMC. [\[Link\]](#)
- Molecular Modelling Studies on Pyrazole Derivatives for the Design of Potent Rearranged during Transfection Kinase Inhibitors. NIH. [\[Link\]](#)
- New Series of Pyrazoles and Imidazo-Pyrazoles Targeting Different Cancer and Inflammation Pathways. IRIS UniGe. [\[Link\]](#)
- Design, synthesis, X-ray crystal structures, anticancer, DNA binding, and molecular modelling studies of pyrazole–pyrazoline hybrid derivatives. NIH. [\[Link\]](#)
- Quantitative and Qualitative Analysis of the Anti-Proliferative Potential of the Pyrazole Scaffold in the Design of Anticancer Agents. PubMed. [\[Link\]](#)
- Calculated and experimental K_i values corresponding to the inhibition of MAO isoforms by the newly synthesized 2-pyrazoline derivatives. ResearchGate. [\[Link\]](#)

- A Biacore Biosensor Method for Detailed Kinetic Binding Analysis of Small Molecule Inhibitors of p38alpha Mitogen-Activated Protein Kinase. PubMed. [[Link](#)]
- X-ray molecular structure of pyrazole 6 along with atom labeling scheme... ResearchGate. [[Link](#)]
- Biacore™ systems in small molecule drug discovery. Cytiva. [[Link](#)]
- Biacore application guides. Cytiva. [[Link](#)]
- Quick evaluation of kinase inhibitors by surface plasmon resonance using single-site specifically biotinylated kinases. PubMed. [[Link](#)]
- Immobilization of Active Kinases for Small Molecule Inhibition Studies. Bio-Rad. [[Link](#)]
- Evaluation using Western Blot (108.9 KB). STANDARD OPERATING PROCEDURE. [[Link](#)]
- Protein Interaction Analysis by Surface Plasmon Resonance. Springer Nature Experiments. [[Link](#)]
- Protein Interaction Analysis by Surface Plasmon Resonance. ResearchGate. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Thermodynamic characterization of pyrazole and azaindole derivatives binding to p38 mitogen-activated protein kinase using Biacore T100 technology and van't Hoff analysis - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [2. Design, Synthesis, and Antitumor Evaluation of 4-Amino-\(1H\)-pyrazole Derivatives as JAKs Inhibitors - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [3. researchgate.net \[researchgate.net\]](#)

- 4. Design, Synthesis, Molecular Docking, and Biological Evaluation of Pyrazole Hybrid Chalcone Conjugates as Potential Anticancer Agents and Tubulin Polymerization Inhibitors - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 5. pubs.acs.org [pubs.acs.org]
- 6. researchgate.net [researchgate.net]
- 7. Pyrazole urea-based inhibitors of p38 MAP kinase: from lead compound to clinical candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 9. Synthesis and structure-activity relationship studies of urea-containing pyrazoles as dual inhibitors of cyclooxygenase-2 and soluble epoxide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. mdpi.com [mdpi.com]
- 11. Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 12. Design and synthesis of pyrazole/isoxazole linked arylcinnamides as tubulin polymerization inhibitors and potential antiproliferative agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. researchgate.net [researchgate.net]
- 15. A Biacore biosensor method for detailed kinetic binding analysis of small molecule inhibitors of p38alpha mitogen-activated protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Pyrazole-Based Compounds: A Technical Guide to Unlocking Novel Therapeutic Targets]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b033678/docs#pyrazole-based-compounds-a-technical-guide-to-unlocking-novel-therapeutic-targets>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)